Cas no 1212931-76-4 (Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl)-)

• Product Name: Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl)-
• CAS No: 1212931-76-4
• MF: C₁₀H₁₀ClF₃N₂
• MW: 250.648011684418
• CID: 5857455
• PubChem ID: 131627178
• Update Time: 2025-06-11

Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl)-
• 1212931-76-4
• 2-chloro-3-[(2S)-pyrrolidin-2-yl]-6-(trifluoromethyl)pyridine

• Inchi： 1S/C10H10ClF3N2/c11-9-6(7-2-1-5-15-7)3-4-8(16-9)10(12,13)14/h3-4,7,15H,1-2,5H2/t7-/m0/s1
• InChI Key： MPXLNUIBDABFQX-ZETCQYMHSA-N
• SMILES： C1(Cl)=NC(C(F)(F)F)=CC=C1[C@@H]1CCCN1

Computed Properties

• Exact Mass: 250.0484605g/mol
• Monoisotopic Mass: 250.0484605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.335±0.06 g/cm3(Predicted)
• Boiling Point: 268.3±40.0 °C(Predicted)
• pka: 7.74±0.10(Predicted)

Additional information on Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl)-

Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) (CAS No. 1212931-76-4): A Comprehensive Overview

Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl), identified by its CAS number 1212931-76-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine family, characterized by a six-membered ring containing nitrogen, which imparts unique chemical properties and reactivity. The presence of various substituents, including a chloro group at the 2-position, a (2S)-pyrrolidinyl group at the 3-position, and a trifluoromethyl group at the 6-position, makes this molecule a versatile intermediate in synthetic chemistry and a potential candidate for medicinal applications.

The structural features of Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) contribute to its remarkable chemical behavior. The chloro group enhances electrophilicity at the adjacent carbon atoms, facilitating nucleophilic substitution reactions. Meanwhile, the (2S)-pyrrolidinyl moiety introduces steric hindrance and chirality, which can be crucial for biological activity and selectivity. The trifluoromethyl group, known for its ability to modulate metabolic stability and lipophilicity, further enhances the compound's pharmacokinetic properties.

In recent years, there has been a surge in research focusing on developing novel therapeutic agents with improved efficacy and reduced side effects. Compounds like Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) have emerged as promising candidates due to their complex structures and diverse biological activities. Studies have demonstrated that such molecules can interact with multiple biological targets, making them valuable in the development of multitarget drugs.

One of the most intriguing aspects of Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) is its potential application in the treatment of neurological disorders. The pyrrolidinyl group is known to mimic natural amino acids, which can be leveraged to develop drugs that interact with neurotransmitter systems. Preliminary studies have shown that derivatives of this compound exhibit properties that could be beneficial in managing conditions such as depression and anxiety. The chiral center at the (2S) position is particularly significant, as it allows for the creation of enantiomerically pure compounds that may offer improved therapeutic profiles.

The trifluoromethyl group in Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) also plays a critical role in its pharmacological properties. This substituent is well-documented for its ability to increase metabolic stability by resisting hydrolysis and oxidation. Additionally, it enhances lipophilicity, which can improve drug absorption and distribution across biological membranes. These characteristics make it an attractive feature for pharmaceutical development, as they can lead to longer half-lives and more consistent therapeutic effects.

Synthetic methodologies for preparing Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) have been extensively studied to optimize yield and purity. Advanced techniques such as asymmetric synthesis are employed to achieve high enantiomeric excesses of the (2S) configuration. These methods often involve chiral auxiliaries or catalysts that facilitate the selective formation of the desired stereoisomer. The synthesis also requires careful consideration of reaction conditions to prevent unwanted side products and ensure scalability for industrial production.

The pharmacokinetic profile of Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) is another area of active research. Studies have shown that modifications at different positions on the pyridine ring can significantly impact absorption, distribution, metabolism, and excretion (ADME) properties. By fine-tuning these substituents, researchers aim to develop compounds that exhibit optimal pharmacokinetics for clinical use. For instance, optimizing the size and electronic properties of substituents can enhance target binding affinity while minimizing off-target effects.

In conclusion, Pyridine, 2-chloro-3-(2S)-2-pyrrolidinyl-6-(trifluoromethyl) represents a fascinating compound with immense potential in pharmaceutical research and development. Its unique structural features enable diverse biological activities and favorable pharmacokinetic properties. Ongoing studies continue to explore its applications in treating various diseases, particularly neurological disorders. As synthetic chemistry advances and our understanding of drug design improves, compounds like this are poised to play a crucial role in developing next-generation therapeutics.